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5-HT2A
Head-Twitch Response Key Receptor Interactions &
Compound . Receptor .
(HTR) in Rodents . . Functional Effects
Affinity (Ki)
5-Bromo- Does not induce 138 nM [1] Partial agonist at 5-HT2A; also shows
DMT significant HTR; even affinity for 5-HT1A, 5-HT2B, 5-HT2C,
antagonizes HTR induced and SERT. Produces antidepressant-
by 5-F-DMT [1] [2]. like effects and promotes
neuroplasticity [1] [2].
5-Fluoro- Induces robust HTR at a Information not  Considered a classic, hallucinogenic
DMT dose of 0.5 mg/kg [2]. specified in tryptamine, used as a positive control
sources in studies [2].
5-Chloro- Induces robust HTR at a Information not  Considered a classic, hallucinogenic
DMT dose of 5.0 mg/kg [2]. specified in tryptamine [2].
sources
DMT Induces HTR [3]. Information not A classic, naturally occurring
specified in psychedelic tryptamine.
sources
Psilocybin Induces a characteristic, Information not A classic psychedelic; its active
dose-dependent HTR [3]. specified in metabolite, psilocin, has high affinity
© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s583216?utm_src=pdf-body
https://www.smolecule.com/products/s583216?utm_src=pdf-interest
https://en.wikipedia.org/wiki/5-Bromo-DMT
https://www.nature.com/articles/s41380-025-03308-2
https://en.wikipedia.org/wiki/5-Bromo-DMT
https://en.wikipedia.org/wiki/5-Bromo-DMT
https://www.nature.com/articles/s41380-025-03308-2
https://www.nature.com/articles/s41380-025-03308-2
https://www.nature.com/articles/s41380-025-03308-2
https://www.nature.com/articles/s41380-025-03308-2
https://www.nature.com/articles/s41380-025-03308-2
https://www.mdpi.com/1422-0067/23/22/14148
https://www.mdpi.com/1422-0067/23/22/14148
https://www.smolecule.com/products/s583216?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

5-HT2A
Head-Twitch Response Key Receptor Interactions &
Compound . Receptor .
(HTR) in Rodents . . Functional Effects
Affinity (Ki)
sources for the 5-HT2A receptor.
DOI Potently induces HTR; one 0.7 nM (high A potent and selective phenethylamine
of the most common affinity) [4] psychedelic and 5-HT2A/2B/2C
pharmacological tools for receptor agonist.

this model [4] [5].

Experimental Protocols for HTR Assessment

The data in the table above is primarily derived from standardized preclinical experiments. Here are the core

methodologies used in these studies:

¢ Animal Models: Experiments are typically conducted on adult mice (e.g., C57BL/6J strain), with
subjects randomly assigned to treatment groups [2] [5].

e HTR Measurement: The Head-Twitch Response is quantified using automated systems, such as
magnetometers with coils or video tracking, which detect the characteristic rotational head movement.
Mice are placed in a testing chamber, and HTRs are recorded for a set period (e.g., 20-30 minutes)
after drug administration [5] [3].

e Drug Administration: Compounds are usually administered intraperitoneally (i.p.). In antagonist
studies, a compound like a 5-HT2A receptor blocker (e.g., M100907) is given 15 minutes before the
agonist to test for blockade of the HTR [5].

¢ Receptor Profiling: The affinity of a compound for various receptors (e.g., 5-HT1A, 5-HT2A, 5-
HT2C) is determined through radioligand binding assays. This involves incubating the test
compound with cell membranes expressing the target receptor and a radioactive ligand that binds to
it. The concentration needed to displace 50% of the radioactive ligand provides the Ki value (inhibition
constant), a measure of affinity [1] [6].

Signaling Pathway and Experimental Workflow

The following diagram illustrates the hypothesized signaling mechanism for 5-Bromo-DMT's unique effect

and a general workflow for the key experiments discussed.
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Proposed 5-Bromo-DMT Signaling Key Experimental Workflow
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The unique profile of 5-Bromo-DMT makes it a prototypical candidate for the development of non-
hallucinogenic psychoplastogens—substances that promote neuronal plasticity and have rapid

antidepressant potential without causing hallucinations [2].
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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